Cas no 2167216-99-9 (4-(2-methyl-1,3-thiazol-5-yl)methyloxolan-3-ol)
4-(2-methyl-1,3-thiazol-5-yl)methyloxolan-3-ol Chemical and Physical Properties
Names and Identifiers
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- 4-(2-methyl-1,3-thiazol-5-yl)methyloxolan-3-ol
- EN300-1635249
- 2167216-99-9
- 4-[(2-methyl-1,3-thiazol-5-yl)methyl]oxolan-3-ol
-
- Inchi: 1S/C9H13NO2S/c1-6-10-3-8(13-6)2-7-4-12-5-9(7)11/h3,7,9,11H,2,4-5H2,1H3
- InChI Key: HDNVTEMWKBUQLH-UHFFFAOYSA-N
- SMILES: S1C(C)=NC=C1CC1COCC1O
Computed Properties
- Exact Mass: 199.06669983g/mol
- Monoisotopic Mass: 199.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 70.6Ų
4-(2-methyl-1,3-thiazol-5-yl)methyloxolan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1635249-0.05g |
4-[(2-methyl-1,3-thiazol-5-yl)methyl]oxolan-3-ol |
2167216-99-9 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1635249-0.1g |
4-[(2-methyl-1,3-thiazol-5-yl)methyl]oxolan-3-ol |
2167216-99-9 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1635249-0.25g |
4-[(2-methyl-1,3-thiazol-5-yl)methyl]oxolan-3-ol |
2167216-99-9 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1635249-0.5g |
4-[(2-methyl-1,3-thiazol-5-yl)methyl]oxolan-3-ol |
2167216-99-9 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1635249-1.0g |
4-[(2-methyl-1,3-thiazol-5-yl)methyl]oxolan-3-ol |
2167216-99-9 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1635249-2.5g |
4-[(2-methyl-1,3-thiazol-5-yl)methyl]oxolan-3-ol |
2167216-99-9 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1635249-5.0g |
4-[(2-methyl-1,3-thiazol-5-yl)methyl]oxolan-3-ol |
2167216-99-9 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1635249-10.0g |
4-[(2-methyl-1,3-thiazol-5-yl)methyl]oxolan-3-ol |
2167216-99-9 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1635249-50mg |
4-[(2-methyl-1,3-thiazol-5-yl)methyl]oxolan-3-ol |
2167216-99-9 | 50mg |
$948.0 | 2023-09-22 | ||
| Enamine | EN300-1635249-100mg |
4-[(2-methyl-1,3-thiazol-5-yl)methyl]oxolan-3-ol |
2167216-99-9 | 100mg |
$993.0 | 2023-09-22 |
4-(2-methyl-1,3-thiazol-5-yl)methyloxolan-3-ol Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 4-(2-methyl-1,3-thiazol-5-yl)methyloxolan-3-ol
Comprehensive Overview of 4-(2-methyl-1,3-thiazol-5-yl)methyloxolan-3-ol (CAS No. 2167216-99-9): Properties, Applications, and Industry Insights
The compound 4-(2-methyl-1,3-thiazol-5-yl)methyloxolan-3-ol (CAS No. 2167216-99-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a thiazole ring with a tetrahydrofuran derivative, making it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential due to its bioactive properties, particularly in modulating enzymatic pathways and receptor interactions. This article delves into its chemical characteristics, synthesis routes, and emerging applications while addressing frequently searched queries such as "thiazole derivatives in drug discovery" and "CAS 2167216-99-9 suppliers."
From a structural perspective, 4-(2-methyl-1,3-thiazol-5-yl)methyloxolan-3-ol features a methyl-substituted thiazole moiety linked to a hydroxylated oxolane ring. This configuration contributes to its polarity and hydrogen-bonding capacity, which are critical for its solubility and interaction with biological targets. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are commonly employed to verify its purity, a topic often searched by quality control professionals. The compound’s stability under varying pH conditions has also been a focus of recent studies, aligning with industry demands for robust intermediates in scalable synthesis.
The synthesis of CAS 2167216-99-9 typically involves multi-step organic reactions, including cyclization and functional group transformations. A key challenge lies in optimizing yield while minimizing byproducts—a concern frequently raised in forums discussing "green chemistry approaches for heterocycles." Recent advancements in catalytic methods have improved efficiency, reducing the need for hazardous reagents. This progress resonates with the growing emphasis on sustainable chemical manufacturing, a hot topic in both academic and industrial circles.
In pharmaceutical applications, 4-(2-methyl-1,3-thiazol-5-yl)methyloxolan-3-ol serves as a precursor for small-molecule inhibitors targeting inflammation and metabolic disorders. Its thiazole core is known to enhance binding affinity to proteins, a feature highlighted in patents related to kinase modulation. Meanwhile, agrochemical researchers exploit its scaffold to develop crop protection agents with improved environmental profiles. These dual applications underscore its relevance to current trends like "precision medicine" and "sustainable agriculture," which dominate scientific discourse.
Market analysts note rising demand for CAS 2167216-99-9, driven by its utility in high-value specialty chemicals. Suppliers increasingly list it with detailed technical data sheets (TDS) to address buyer inquiries about storage conditions and compatibility. Regulatory compliance remains a priority, with documentation emphasizing adherence to REACH and GMP standards—keywords frequently searched by procurement teams. As the compound gains traction, collaborations between custom synthesis providers and end-users are accelerating its adoption.
Future research directions for 4-(2-methyl-1,3-thiazol-5-yl)methyloxolan-3-ol may explore its structure-activity relationships (SAR) in greater depth, particularly for central nervous system (CNS) targets. Computational modeling studies, often queried as "in silico screening of thiazole analogs," could further elucidate its potential. With its balanced lipophilicity and molecular weight, the compound is well-positioned to meet evolving needs in fragment-based drug design—a field experiencing exponential growth.
In summary, 2167216-99-9 represents a compelling case study in the intersection of medicinal chemistry and materials science. Its adaptability to diverse applications, coupled with rigorous synthetic optimization, ensures its prominence in contemporary research. For professionals seeking reliable information on "thiazole-oxolane hybrid compounds" or "CAS registry number lookup," this compound exemplifies innovation in modern chemical development.
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